Cas no 106904-09-0 (2-chloro-3-methyl-4-(methylsulfonyl)benzoic acid)

• Product Name: 2-chloro-3-methyl-4-(methylsulfonyl)benzoic acid
• CAS No: 106904-09-0
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• MDL: MFCD28291815
• CID: 1182442
• Update Time: 2025-06-12

2-chloro-3-methyl-4-(methylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-methyl-4-(methylsulfonyl)benzoic acid
• benzoic acid, 2-chloro-3-methyl-4-(methylsulfonyl)-
• LogP
• 2-chloro-3-(Methylsulfonyl)benzoic acid

• MDL： MFCD28291815
• Inchi： 1S/C9H9ClO4S/c1-5-7(15(2,13)14)4-3-6(8(5)10)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： RRFGGUXLGOVPOP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1C)S(C)(=O)=O

Computed Properties

• Exact Mass: 247.99107

Experimental Properties

• Density: 1.446±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-chloro-3-methyl-4-(methylsulfonyl)benzoic acid

Research Briefing on 2-chloro-3-methyl-4-(methylsulfonyl)benzoic acid (CAS: 106904-09-0) in Chemical Biology and Pharmaceutical Applications

2-chloro-3-methyl-4-(methylsulfonyl)benzoic acid (CAS: 106904-09-0) is a chemically synthesized small molecule that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its sulfonyl and carboxylic acid functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on its role as a key intermediate in the synthesis of more complex bioactive molecules, as well as its direct biological effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's mechanism of action as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study demonstrated that 2-chloro-3-methyl-4-(methylsulfonyl)benzoic acid exhibits a high binding affinity to COX-2, with minimal off-target effects, making it a potential candidate for developing next-generation anti-inflammatory drugs. The research utilized molecular docking simulations and in vitro enzymatic assays to validate these findings.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its anticancer properties. The study highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers attributed this effect to the compound's unique ability to modulate reactive oxygen species (ROS) levels within cancer cells, leading to oxidative stress and subsequent cell death. These findings open new avenues for combinational therapies in oncology.

From a synthetic chemistry perspective, 2-chloro-3-methyl-4-(methylsulfonyl)benzoic acid has been utilized as a versatile building block. A 2023 study in Organic Letters detailed its use in the synthesis of novel sulfonamide-based drugs, showcasing its reactivity in nucleophilic substitution reactions. The study emphasized the compound's stability under various reaction conditions, which enhances its utility in multi-step synthetic routes.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-chloro-3-methyl-4-(methylsulfonyl)benzoic acid. Recent pharmacokinetic studies, such as those published in European Journal of Pharmaceutical Sciences (2024), have identified issues related to its bioavailability and metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations, with preliminary results showing improved oral absorption in animal models.

In conclusion, 2-chloro-3-methyl-4-(methylsulfonyl)benzoic acid (CAS: 106904-09-0) represents a compound of growing importance in chemical biology and pharmaceutical research. Its dual role as a bioactive molecule and synthetic intermediate, coupled with recent mechanistic insights into its therapeutic potential, positions it as a valuable focus for future drug discovery efforts. Ongoing research aims to further elucidate its biological targets and optimize its drug-like properties for clinical translation.